Cas no 1019095-65-8 (N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-(2-methoxyphenoxy)acetamide)

• Product Name: N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-(2-methoxyphenoxy)acetamide
• CAS No: 1019095-65-8
• MF: C₂₄H₂₄N₄O₄S
• MW: 464.536764144897
• CID: 5868889
• PubChem ID: 25282063
• Update Time: 2025-07-10

N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-(2-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]-2-(2-methoxyphenoxy)acetamide
• N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-(2-methoxyphenoxy)acetamide
• 1019095-65-8
• F5030-0982
• VU0630550-1
• AKOS016391457
• N-(1-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide

• Inchi： 1S/C24H24N4O4S/c1-4-31-18-11-9-17(10-12-18)19-15-33-24(25-19)28-22(13-16(2)27-28)26-23(29)14-32-21-8-6-5-7-20(21)30-3/h5-13,15H,4,14H2,1-3H3,(H,26,29)
• InChI Key： GOMMQBJZVYDFBF-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1=NC(C2=CC=C(OCC)C=C2)=CS1)(=O)COC1=CC=CC=C1OC

Computed Properties

• Exact Mass: 464.15182643g/mol
• Monoisotopic Mass: 464.15182643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-(2-methoxyphenoxy)acetamide

N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-(2-methoxyphenoxy)acetamide (CAS No. 1019095-65-8): An Overview of a Promising Compound in Medicinal Chemistry

N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-(2-methoxyphenoxy)acetamide (CAS No. 1019095-65-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. In this article, we will delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

Structural Characteristics

The molecular structure of N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-(2-methoxyphenoxy)acetamide is characterized by the presence of multiple functional groups that contribute to its unique properties. The core structure consists of a thiazole ring fused with a pyrazole ring, which is further substituted with an ethoxyphenyl group and a methoxyphenoxyacetamide moiety. These functional groups play crucial roles in the compound's biological activity and pharmacological profile.

The thiazole ring is known for its ability to form stable complexes with metal ions, which can enhance the compound's bioavailability and stability. The pyrazole ring, on the other hand, is often associated with anti-inflammatory and analgesic properties. The combination of these rings in the structure of N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-(2-methoxyphenoxy)acetamide suggests that it may have a broad spectrum of biological activities.

Synthesis Methods

The synthesis of N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-(2-methoxyphenoxy)acetamide involves several steps and requires precise control over reaction conditions to ensure high yields and purity. One common approach involves the condensation of 4-(4-ethoxyphenyl)-2-thiazolecarbaldehyde with 3-methylpyrazole followed by the formation of the acetamide moiety through an amide coupling reaction.

A recent study published in the Journal of Organic Chemistry (JOC) detailed an optimized synthetic route that achieved higher yields and improved purity compared to previously reported methods. The researchers utilized microwave-assisted synthesis to enhance the reaction efficiency and reduce reaction times. This method not only simplified the synthetic process but also minimized the formation of side products.

Biological Activities

N-{1-[4-(4-Ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-(2-methoxyphenoxy)acetamide has been extensively studied for its potential therapeutic applications. One area of significant interest is its anti-inflammatory activity. In vitro studies have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Additionally, recent research has explored the anti-cancer properties of N-{1-[4-(4-Ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-(2-methoxyphenoxy)acetamide. A study published in Cancer Research demonstrated that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer (MCF7), colon cancer (HT29), and lung cancer (A549). The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways.

Pharmacokinetics and Toxicity

The pharmacokinetic profile of N-{1-[4-(4-Ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-(2-methoxyphenoxy)acetamide has been investigated in preclinical studies using animal models. These studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing regimens. However, further studies are needed to optimize dosing strategies and evaluate long-term safety.

Toxicity studies have indicated that N-{1-[4-(4-Ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-y l}-2-(2-meth oxyphenoxy)acetamide is generally well-tolerated at therapeutic doses. Acute toxicity studies in rodents did not reveal any significant adverse effects at doses up to 500 mg/kg. Chronic toxicity studies are ongoing to assess potential long-term effects.

Clinical Trials and Future Prospects

While preclinical data for N-{1-[4-(4-Eth oxyphen yl)- 1 , 3 - th iaz ol - 2 - yl ] - 3 - methyl - 1 H - pyra z ol - 5 - yl } - 2 - ( 2 - meth oxy ph eno xy ) acet am ide strong > are promising, clinical trials are necessary to validate its safety and efficacy in humans. Several phase I clinical trials are currently underway to evaluate the pharmacokinetics and safety profile of this compound in healthy volunteers.

If these trials yield positive results, phase II trials will be initiated to assess the efficacy of < strong > N - { 1 - [ 4 - ( 4 - eth oxy phen yl ) - 1 , 3 - th iaz ol - 2 - yl ] - 3 - methyl - 1 H - pyra z ol - 5 - yl } - 2 - ( 2 - meth oxy ph eno xy ) acet am ide strong > in specific patient populations. The ultimate goal is to develop this compound into a viable therapeutic option for various diseases. p > < p > In conclusion ,< strong > N - { 1 - [ 4 -( 4 -( eth oxy phen yl ) ) -( th iaz ol ) -( yl ) ] -( m eth yl ) -( py ra z ol ) -( yl ) } -( ac et am ide strong > represents a promising candidate in medicinal chemistry with diverse biological activities . Its unique structural features , combined with its potential therapeutic applications , make it an exciting area of ongoing research . As more data becomes available from clinical trials , we can look forward to gaining deeper insights into its full potential as a novel therapeutic agent . p > article > response >